Cas no 1805539-75-6 (5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1805539-75-6
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4893121
• Update Time: 2025-08-05

5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-7(10)6-5(14)4(8(11,12)13)3(1-15)2-16-6/h2,7H,1,15H2
• InChI Key： AAZKUSJDVOYSPI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CN)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine

Introduction to 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805539-75-6)

5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine, identified by its CAS number 1805539-75-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including the presence of an amino methyl group, difluoromethyl substituents, an iodine atom, and a trifluoromethyl group, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and pharmacology.

The aminomethyl functional group at the 5-position of the pyridine ring introduces a nucleophilic center, making the compound a valuable intermediate in the synthesis of more complex molecules. This feature is particularly useful in constructing pharmacophores that target specific biological pathways. Additionally, the difluoromethyl and trifluoromethyl groups are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. These substituents are frequently employed in modern drug design to optimize efficacy and reduce off-target effects.

The iodo substituent at the 3-position provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The combination of these structural elements makes 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines due to their ability to influence both physical properties and biological activity. Studies have demonstrated that fluorine atoms can alter electron distribution, increase lipophilicity, and improve oral bioavailability of small molecules. The presence of multiple fluorine atoms in this compound (difluoromethyl and trifluoromethyl) suggests potential benefits in these areas, making it an attractive candidate for further exploration.

In addition to its synthetic utility, 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine has shown promise in several preclinical studies. Researchers have investigated its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to bind effectively to ATP pockets on enzyme surfaces. The unique substitution pattern of this compound may confer selectivity for particular kinases, reducing side effects associated with broader inhibitors.

The aminomethyl group also opens possibilities for further derivatization into peptidomimetics or protease inhibitors. Peptidomimetics are designed to mimic natural peptides while avoiding their limitations, such as poor bioavailability or susceptibility to enzymatic degradation. By incorporating this compound into peptidomimetic libraries, researchers can explore novel scaffolds with enhanced stability and bioactivity.

Another area of interest is the use of this compound in designing small-molecule probes for biochemical assays. Fluorinated pyridines can serve as fluorescent labels or quenchers when incorporated into probes designed for studying protein-protein interactions or enzyme mechanisms. The high reactivity of the iodo substituent allows for easy conjugation with other biomolecules, enabling the development of sophisticated tools for biochemical research.

The pharmaceutical industry has increasingly focused on developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have been extensively studied due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The structural features of 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine, particularly the combination of fluorinated groups and an amino methyl moiety, make it a compelling candidate for designing next-generation neuroprotective agents.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-substituted heterocycles in enabling diverse chemical transformations. The presence of both electrophilic (iodo) and nucleophilic (aminomethyl) sites allows for sequential functionalization strategies that can be tailored to specific synthetic goals. Such flexibility is crucial in drug discovery pipelines where rapid iteration and diversification of molecular structures are often required.

The use of computational methods has further enhanced the utility of compounds like 5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine. Molecular modeling studies have been employed to predict binding affinities and optimize lead structures before experimental synthesis begins. These virtual screening approaches leverage the known biological activity patterns associated with pyridine derivatives to guide rational drug design efforts efficiently.

In conclusion,5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethyl)pyridine (CAS No. 1805539-75-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications across multiple therapeutic areas. Its role as a versatile intermediate underscores its importance not only as a starting material but also as an inspiration for future molecular design innovations within medicinal chemistry research.